Cas no 5711-62-6 (5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine
• CAS No: 5711-62-6
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD09815699
• CID: 1601007
• PubChem ID: 18071117
• Update Time: 2025-11-07

5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine
• F2158-1517
• AGN-PC-01P5ZQ
• CTK7E1455
• MolPort-004-323-482
• ZINC19407414
• AKOS000160550
• AG-C-59979
• BB 0238246
• 5-(2-Trifluoromethyl-phenyl)-[1,3,4]oxadiazol- 2-ylamine
• F2158-1517; AGN-PC-01P5ZQ; CTK7E1455; MolPort-004-323-482; ZINC19407414; AKOS000160550; AG-C-59979; BB 0238246; 5-(2-Trifluoromethyl-phenyl)-[1,3,4]oxadiazol- 2-ylamine;
• DTXSID70592503
• 5-(2-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-amine
• 5-(2-(Trifluoromethyl)phenyl)-1,3,4-oxadiazol-2(3h)-imine
• 5711-62-6
• EN300-238565
• CS-0269558

• MDL： MFCD09815699
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)6-4-2-1-3-5(6)7-14-15-8(13)16-7/h1-4H,(H2,13,15)
• InChI Key： FFFGKVGSCXXDAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=NN=C(N)O1)(F)F

Computed Properties

• Exact Mass: 229.04629631g/mol
• Monoisotopic Mass: 229.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 337.0±52.0 °C at 760 mmHg

5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine

Research Brief on 5-[2-(Trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS: 5711-62-6): Recent Advances and Applications

The compound 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS: 5711-62-6) has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The trifluoromethyl group and oxadiazole core in its structure contribute to its unique chemical and biological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the role of 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine as a key intermediate in the synthesis of novel heterocyclic compounds with antimicrobial, anti-inflammatory, and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting bacterial efflux pumps, which are critical in addressing antibiotic resistance. The compound's ability to disrupt microbial biofilms further underscores its potential in combating persistent infections.

In the context of oncology, research has explored the compound's mechanism of action as a modulator of apoptosis pathways. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine exhibited selective cytotoxicity against cancer cell lines, particularly those with upregulated PI3K/AKT signaling. Molecular docking simulations suggested strong interactions with key oncogenic targets, supporting its potential as a lead compound for anticancer drug development.

The compound's pharmacokinetic properties have also been a focus of recent investigations. A 2024 ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study indicated favorable oral bioavailability and metabolic stability, though further optimization may be required to mitigate potential hepatotoxicity observed in high-dose animal models. These findings are critical for guiding future structural modifications to enhance therapeutic efficacy and safety.

Emerging applications in neurology have expanded the compound's therapeutic scope. A groundbreaking 2023 study in ACS Chemical Neuroscience reported its neuroprotective effects in models of neurodegenerative diseases, attributed to its ability to cross the blood-brain barrier and modulate oxidative stress pathways. This has sparked interest in its potential for treating conditions such as Alzheimer's and Parkinson's diseases, though clinical validation remains pending.

In conclusion, 5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine represents a multifaceted compound with broad therapeutic potential. Its unique chemical structure and diverse biological activities position it as a valuable scaffold for drug discovery across multiple disease areas. Future research should focus on optimizing its derivatives, elucidating detailed mechanisms of action, and advancing promising candidates into clinical trials to fully realize its medical applications.